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Compound of Interest

Compound Name: 1,3-Benzoxazol-2-ylacetonitrile

Cat. No.: B091303

This guide provides immediate safety, handling, and disposal protocols for 1,3-Benzoxazol-2-
ylacetonitrile, tailored for researchers, scientists, and professionals in drug development.
Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following
recommendations are based on data from structurally similar compounds, such as (2-oxo-1,3-
benzoxazol-3(2H)-yl)acetonitrile and general principles of laboratory safety. It is imperative to
handle this chemical with caution, assuming it may possess similar hazards.

Personal Protective Equipment (PPE)

Engineering controls, such as a certified chemical fume hood, should be the primary method of
exposure control. The following table summarizes the mandatory personal protective
equipment for handling 1,3-Benzoxazol-2-ylacetonitrile.
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Protection Type

Equipment

Specification & Purpose

Eye/Face Protection

Safety Goggles or Face Shield

Conforming to EN 166 (EU) or
NIOSH (US) standards.
Protects against dust,
splashes, and vapors. A face
shield is recommended when
there is a significant splash
hazard.[1]

Skin Protection

Chemical-Impermeable Gloves

Nitrile rubber gloves are
recommended. Gloves must
be inspected before use and
changed immediately upon

contamination.[1][2]

Lab Coat/Protective Clothing

A fire/flame-resistant and
impervious lab coat protects
skin and personal clothing

from contamination.[1]

Respiratory Protection

Dust Respirator/Full-Face

Respirator

MSHA/NIOSH approved
respirator is required when
engineering controls are
insufficient, if exposure limits
are exceeded, or if dust is
generated.[1][3]

Operational Plan: Safe Handling Workflow

Adherence to a standardized workflow is crucial for minimizing risks. This involves meticulous

preparation, handling, and cleanup phases.

1. Preparation:

e Ensure a chemical fume hood is available and functioning correctly.

o Locate the nearest eyewash station and safety shower.[4][5]
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o Gather all necessary PPE as outlined in the table above.

¢ Inspect containers for any damage or leaks upon receipt.

o Ensure the container is clearly labeled with the chemical name and hazard warnings.
2. Handling:

 All handling of the solid compound or its solutions should be conducted in a certified
chemical fume hood to avoid inhalation of dust or aerosols.

e Wash hands thoroughly after handling, even if gloves were worn.[6]
e Avoid eating, drinking, or smoking in the handling area.[7]
o Use spark-proof tools and explosion-proof equipment if the compound is flammable.[7]
e Ground/bond container and receiving equipment.[7]
3. Storage:
e Store in a cool, dry, and well-ventilated area.[6]
o Keep containers tightly closed.[6]
o Store away from incompatible materials such as strong oxidizing agents.[7]
Emergency Procedures
Spill Cleanup:
o Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently sweep or scoop the spilled solid into a suitable, closed
container for disposal.[4]

o Avoid generating dust.[7]
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o Clean the spill area with soap and water.[1]
o Large Spills:
o Immediately evacuate the area and alert others.
o Secure the area to prevent re-entry.
o Contain the spill if it is safe to do so.
First Aid Measures:

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6][7]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[7]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[7]

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[61[7]

Disposal Plan

Dispose of 1,3-Benzoxazol-2-ylacetonitrile and its containers in accordance with all
applicable local, state, and federal regulations.[6][7]

¢ Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed
container for hazardous waste.

o Contaminated Materials: Dispose of contaminated gloves, weighing papers, and other
disposable materials in a designated solid hazardous waste container.[1]

¢ Solutions: Collect solutions in a labeled container for liquid hazardous waste. Do not empty
into drains.[3][7]
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Caption: Workflow for the safe handling of 1,3-Benzoxazol-2-ylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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